Cas no 1327778-39-1 (Ethyl (4-(3-oxomorpholino)phenyl)carbamate)

Ethyl (4-(3-oxomorpholino)phenyl)carbamate structure
1327778-39-1 structure
Product Name:Ethyl (4-(3-oxomorpholino)phenyl)carbamate
CAS No:1327778-39-1
Molecular Formula:C13H16N2O4
Molecular Weight:264.27714
CID:1081136
PubChem ID:73554351

Ethyl (4-(3-oxomorpholino)phenyl)carbamate Properties

Names and Identifiers

    • Ethyl (4-(3-oxomorpholino)phenyl)carbamate
    • ethyl 4-(3-oxomorpholino)phenylcarbamate
    • ethyl N-[4-(3-oxomorpholin-4-yl)phenyl]carbamate
    • Rivaroxaban Intermediate 2
    • 1327778-39-1
    • Ethyl(4-(3-oxomorpholino)phenyl)carbamate
    • RIVAROXABAN IMPURITY 39
    • ethyl 4-(3-oxoMorpholino) phenylcarbaMate
    • DA-34009
    • AKOS022186117
    • InChIKey: PRRDMWLECDTUSJ-UHFFFAOYSA-N
    • Inchi: InChI=1S/C13H16N2O4/c1-2-19-13(17)14-10-3-5-11(6-4-10)15-7-8-18-9-12(15)16/h3-6H,2,7-9H2,1H3,(H,14,17)
    • SMILES: CCOC(=O)NC1=CC=C(C=C1)N2CCOCC2=O

Computed Properties

  • Exact Mass: 264.11108
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 264.11100700g/mol
  • Heavy Atom Count: 19
  • Complexity: 327
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.9
  • Topological Polar Surface Area: 67.9Ų

Experimental Properties

  • PSA: 67.87
  • Solubility: Slightly soluble (2.4 g/l) (25 º C),
  • Density: 1.287±0.06 g/cm3 (20 ºC 760 Torr),

Ethyl (4-(3-oxomorpholino)phenyl)carbamate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Chemenu
CM163305-1g
Ethyl 4-(3-oxomorpholino)phenylcarbamate
1327778-39-1 95%
1g
$1063 2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1805969-1g
Ethyl (4-(3-oxomorpholino)phenyl)carbamate
1327778-39-1 98%
1g
¥7442.00

Ethyl (4-(3-oxomorpholino)phenyl)carbamate Suppliers

Hubei Dahao Chemical Co.,Ltd.
Audited Supplier Audited Supplier
(CAS:1327778-39-1)
MR./MRS.:LIU ZI YING
Phone:13986246535
Email:1400878822@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:1327778-39-1)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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